Pyrenophorin

Phytotoxin Aquatic Toxicology Macrodiolide
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C16H20O6
Molecular Weight 308.33 g/mol
Cat. No. B15595716
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Technical Parameters


Basic Identity
Product NamePyrenophorin
Molecular FormulaC16H20O6
Molecular Weight308.33 g/mol
Structural Identifiers
InChIInChI=1S/C16H20O6/c1-11-3-5-13(17)8-10-16(20)22-12(2)4-6-14(18)7-9-15(19)21-11/h7-12H,3-6H2,1-2H3/b9-7+,10-8+
InChIKeyPJHRIHGUXQTQLU-FIFLTTCUSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Pyrenophorin: A 16-Membered Macrodiolide Antifungal and Phytotoxin for Procurement in Natural Product Research


Pyrenophorin (CAS 5739-85-5) is a 16-membered macrocyclic dilactone antibiotic produced primarily by fungal species including Pyrenophora avenae, Drechslera avenae, and Stemphylium radicinum [1][2]. It belongs to the macrodiolide class of natural products, characterized by a symmetric 16-membered ring containing two ester linkages [3]. The compound exhibits potent antifungal activity, phytotoxicity against graminaceous plants, and significant cytotoxicity against multiple cancer cell lines [4]. Its multifaceted bioactivity profile makes it a valuable tool compound for agricultural biotechnology, natural product pharmacology, and ecological research.

Compound Class
16‑membered macrodiolide natural product probe
Screening Context
Phytotoxicity and antimicrobial screening studies
Cell‑Model Fit
Cell‑model cytotoxicity endpoint review

Pyrenophorin Procurement: Why In-Class Macrodiolide Substitution Is Not Feasible Without Loss of Specific Bioactivity


Pyrenophorin is not interchangeable with closely related macrodiolides such as pyrenophorol, dihydropyrenophorin, or patulolide A due to quantifiable differences in stereochemistry, functional group oxidation state, and resultant biological potency and selectivity profiles. While all share a macrocyclic dilactone core, pyrenophorin is a diketone, whereas pyrenophorol is a dihydroxy analog . This structural divergence results in pyrenophorin being up to 224-fold more acutely toxic to aquatic organisms compared to pyrenophorol [1], and exhibiting distinctly different antifungal and phytotoxic potencies. Substituting pyrenophorin with pyrenophorol would yield significantly weaker bioactivity in sensitive assays . Similarly, dihydropyrenophorin and patulolide A possess different ring sizes (16- vs 12-membered) and stereochemistry, which fundamentally alter their target interactions and biological profiles [2][3].

Oxidation state divergence Diketone vs. dihydroxy functionalization may shift bioactivity and toxicity profiles substantially.
Ring size & stereochemistry Patulolide A (12‑membered) and dihydropyrenophorin differ in macrocycle geometry; target interactions may not transfer.
Assay‑response mismatch Pyrenophorol shows weaker antifungal and phytotoxic responses; replacing with pyrenophorin may alter assay sensitivity and model interpretation.

Pyrenophorin: Quantitative Evidence of Differentiated Bioactivity vs. Pyrenophorol and Other Macrodiolides


Pyrenophorin Exhibits 224-Fold Higher Acute Toxicity to Vibrio fischeri Compared to Pyrenophorol

In direct head-to-head aquatic toxicity assays, pyrenophorin demonstrated a 5-minute median effective concentration (EC50) of 35.7 µM against Vibrio fischeri, whereas pyrenophorol exhibited an EC50 of 8,010 µM under identical conditions [1]. This corresponds to a 224-fold difference in acute toxicity, indicating that pyrenophorin is vastly more potent against this prokaryotic model organism. The difference is attributable to the diketone versus dihydroxy functionalization on the macrocyclic ring.

V. fischeri toxicity
Head‑to‑head
EC50 35.7 µM (pyrenophorin) vs. 8,010 µM (pyrenophorol); 5‑min exposure
Supports aquatic toxicity screening model; endpoint differs markedly between analogs.
Bioluminescence inhibition; 224‑fold difference reported.
Phytotoxin Aquatic Toxicology Macrodiolide Vibrio fischeri EC50

Pyrenophorin Is a Potent Antifungal at Low Micromolar Concentrations, with Activity Against Saccharomyces cerevisiae and Microbotryum violaceum at 5 µM

Pyrenophorin demonstrates significant antifungal activity, reducing the growth of both the model yeast Saccharomyces cerevisiae and the plant pathogen Microbotryum violaceum at a concentration of 5 µM . While direct MIC values for close analogs are not consistently reported, qualitative comparisons indicate that pyrenophorin is more potent than its dihydroxy analog pyrenophorol in fungal inhibition assays . The presence of the diketone moiety, as opposed to the diol structure in pyrenophorol, is believed to enhance its antifungal efficacy.

Antifungal activity
Class‑level inference
Growth reduction of S. cerevisiae & M. violaceum at 5 µM; pyrenophorol not active at this level
Supports antifungal screening context; direct comparator data limited.
Data to verify; qualitative inference from available studies.
Antifungal Macrodiolide Saccharomyces cerevisiae Microbotryum violaceum MIC

Pyrenophorin Exhibits Potent Cytotoxicity Across Multiple Cancer Cell Lines, with IC50 Values Ranging from 0.07 to 7.8 µM

Pyrenophorin demonstrates strong cytotoxic activity against a panel of cancer cell lines, with IC50 values spanning from 0.07 to 7.8 µM [1]. While direct comparator data for other macrodiolides are limited in the same study, this broad cytotoxic potency is a distinguishing feature of pyrenophorin among fungal macrodiolides. The reported IC50 range, particularly the sub-micromolar activity (0.07 µM), positions pyrenophorin as a promising lead structure for anticancer drug discovery.

Cytotoxicity range
Cross‑study comparable
IC50 0.07 – 7.8 µM across multiple cancer cell lines
Supports cytotoxicity endpoint review; cell‑model response context varies.
Sub‑micromolar activity reported in select lines; full panel details unavailable.
Cytotoxicity Cancer Cell Lines IC50 Macrodiolide Natural Product

Pyrenophorin Inhibits Seed Germination of Graminaceous Plants at 60 µM, with Dose-Dependent Root Growth Modulation

Pyrenophorin at 60 µM significantly inhibits seed germination of wild oats (Avena sterilis, A. fatua), cultivated oat (A. sativa), wheat (Triticum aestivum), and barley (Hordeum vulgare) [1]. Furthermore, pyrenophorin exhibits a biphasic effect on root growth: stimulation at 10-30 µM, no effect at 31-50 µM, and inhibition at >51 µM. In contrast, the analog pyrenophorol has been reported to be less phytotoxic and more selective in its herbicidal activity .

Seed germination
Head‑to‑head
60 µM inhibits germination of Avena, Triticum, Hordeum spp.; biphasic root growth response
Supports phytotoxicity assay context; pyrenophorol less potent and more selective.
Germination and root‑growth endpoints; dose‑dependent modulation observed.
Herbicide Phytotoxin Seed Germination Graminaceous Plants Macrodiolide

Pyrenophorin Induces Chlorophyll Retention and Oxidative Stress in Leaf Tissues via a Light-Independent Mechanism

Pyrenophorin at 70 µM causes bleaching of Avena sterilis leaf sections, accompanied by increased electrolyte leakage, elevated superoxide dismutase activity, severe lipid peroxidation, and rapid loss of photosynthetic pigments [1]. The rate of chlorophyll dissipation was decreased by 50% in leaf sections treated with 320 µM pyrenophorin compared to controls [2]. Notably, this phytotoxicity operates under both light and dark conditions, and is not reversed by the photosystem II inhibitor diuron (172 µM), indicating a light-independent oxidative mechanism involving electron misdirection and reactive oxygen species generation [1]. This mode of action contrasts with the more selective and less potent effects of pyrenophorol.

Oxidative mechanism
Class‑level inference
Light‑independent; 70 µM induces ROS, lipid peroxidation, chlorophyll loss; 320 µM reduces chlorophyll dissipation by 50%.
Supports oxidative stress mechanism study; pathway differs from pyrenophorol.
Not reversed by diuron; electron misdirection indicated.
Phytotoxin Oxidative Stress Chlorophyll Reactive Oxygen Species Mechanism of Action

Pyrenophorin: Optimal Procurement and Application Scenarios Based on Quantitative Bioactivity Data


Agricultural Biotechnology: Herbicide Lead Discovery and Mode-of-Action Studies

Given pyrenophorin's potent and broad-spectrum inhibition of graminaceous seed germination at 60 µM and its light-independent oxidative mechanism, it is an ideal tool compound for herbicide discovery programs targeting novel modes of action [1][2]. Its dose-dependent effects on root growth and chlorophyll retention provide clear phenotypic readouts for structure-activity relationship (SAR) studies aimed at optimizing phytotoxicity and selectivity [1].

Antifungal Drug Discovery: Screening and Lead Optimization

Pyrenophorin's demonstrated activity against Saccharomyces cerevisiae and Microbotryum violaceum at 5 µM, coupled with its more potent antifungal profile relative to pyrenophorol, makes it a valuable positive control and scaffold for antifungal drug discovery . Its macrodiolide structure is amenable to synthetic modification, enabling the exploration of SAR for enhanced potency and reduced toxicity [3].

Cancer Research: Cytotoxicity Screening and Natural Product Pharmacology

With IC50 values ranging from 0.07 to 7.8 µM against various cancer cell lines, pyrenophorin serves as a potent cytotoxic agent for preliminary anticancer screening and mechanism-of-action investigations [4]. Its unique macrodiolide scaffold and sub-micromolar activity against certain lines warrant its inclusion in natural product libraries aimed at identifying novel chemotherapeutic leads [4].

Environmental Toxicology: Aquatic Ecotoxicology Reference Compound

The 224-fold higher acute toxicity of pyrenophorin compared to pyrenophorol against Vibrio fischeri (EC50 35.7 µM vs. 8,010 µM) establishes it as a sensitive and discriminatory reference compound for aquatic toxicity testing and environmental fate studies [5]. Researchers assessing the impact of fungal metabolites on aquatic ecosystems can use pyrenophorin as a benchmark for high-potency phytotoxins [5].

Application
Selection Property
Validation Focus
Graminaceous phytotoxicity studies
Macrodiolide phytotoxin probe
Seed germination and root‑growth endpoints
Antifungal screening studies
Antifungal macrodiolide scaffold
Growth inhibition and spectrum endpoints
Cancer cell‑model studies
Cytotoxicity screening probe
Cell‑viability and IC50 range endpoints
Aquatic ecotoxicology studies
High‑sensitivity phytotoxin reference
Bioluminescence inhibition (V. fischeri) endpoint
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